Cas no 1807239-01-5 (Methyl 2-cyano-6-ethyl-4-methylphenylacetate)

• Product Name: Methyl 2-cyano-6-ethyl-4-methylphenylacetate
• CAS No: 1807239-01-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5010034
• Update Time: 2025-05-20

Methyl 2-cyano-6-ethyl-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-4-methylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-10-5-9(2)6-11(8-14)12(10)7-13(15)16-3/h5-6H,4,7H2,1-3H3
• InChI Key： DCMNMWKSDMAOTE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=CC(C)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-ethyl-4-methylphenylacetate

Methyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1807239-01-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1807239-01-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of esters and is characterized by the presence of a cyano group, an ethyl substituent, and a methyl group on the phenyl ring, which collectively contribute to its chemical and biological properties.

The chemical structure of Methyl 2-cyano-6-ethyl-4-methylphenylacetate (MECMP) consists of a phenyl ring with a cyano group at the para position, an ethyl group at the meta position, and a methyl group at the ortho position. The acetate ester moiety is attached to the phenyl ring through a methylene bridge. This intricate arrangement of functional groups imparts MECMP with a range of physical and chemical properties that make it an attractive candidate for various applications in pharmaceutical research.

Recent studies have highlighted the potential of MECMP in several therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that compounds with similar structural features, such as cyano groups and substituted phenyl rings, exhibit potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MECMP and its derivatives can selectively inhibit the growth of human breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, MECMP has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. Preclinical studies have indicated that MECMP can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of MECMP is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is essential for optimizing its therapeutic potential. Studies have shown that MECMP exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

Furthermore, MECMP has been explored for its potential as a lead compound in drug discovery programs. The ability to modify its structure through synthetic chemistry allows researchers to fine-tune its biological activity and selectivity. For example, substituting different functional groups on the phenyl ring or modifying the ester moiety can result in compounds with enhanced potency or improved pharmacological profiles. This flexibility makes MECMP an attractive starting point for developing new therapeutic agents.

In conclusion, Methyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1807239-01-5) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an important candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.